![molecular formula C9H5FOS B1391774 5-Fluoro-1-benzothiophene-2-carbaldehyde CAS No. 698367-29-2](/img/structure/B1391774.png)
5-Fluoro-1-benzothiophene-2-carbaldehyde
Overview
Description
5-Fluoro-1-benzothiophene-2-carbaldehyde is a chemical compound with the empirical formula C9H5FOS . It has a molecular weight of 180.20 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzothiophene ring with a fluorine atom at the 5-position and a carbaldehyde group at the 2-position . The SMILES string representation of this compound is FC1=CC=C2SC(C=O)=CC2=C1 .
Scientific Research Applications
Application in Organic Electronics
5-Fluoro-1-benzothiophene-2-carbaldehyde derivatives have been utilized in the field of organic electronics. Research has shown that certain benzothieno[3,2-b]benzothiophene (BTBT)-based soluble semiconducting molecules, synthesized using derivatives of this compound, exhibit thermotropic liquid crystalline properties and good solubility in organic solvents. These properties make them suitable for use in organic thin film transistors (OTFTs), where they demonstrate significant improvement in device performance after annealing at temperatures where liquid crystallinity appears (Jung et al., 2010).
Application in Medicinal Chemistry
In medicinal chemistry, derivatives of this compound are explored for their antibacterial and haemolytic properties. A study reported the synthesis of various 4-arylthiophene-2-carbaldehyde compounds and their subsequent evaluation for antibacterial, haemolytic, antiurease, and nitric oxide scavenging capabilities. Some of these compounds displayed significant activities, with one showing excellent antibacterial activity against Pseudomonas aeruginosa and notable nitric oxide scavenging capabilities (Ali et al., 2013).
Application in Heterocyclic Chemistry
The compound is also significant in the synthesis of heterocyclic compounds. Research has demonstrated the use of benzothiophene-2-carbaldehyde in reactions with various reagents to produce thieno[2,3-b]pyridine derivatives and pyrazolo[3,4-b]pyridine derivatives. These synthesized compounds have potential applications in various areas of chemistry due to their unique structural properties (Abdel-fattah & Attaby, 2012).
Application in Photochemical Synthesis
Additionally, this chemical is involved in photochemical synthesis processes. It has been used in the irradiation of certain thiophene derivatives to produce corresponding phenyl derivatives. This process demonstrates the compound's role in facilitating specific chemical reactions under photochemical conditions (Antonioletti et al., 1986).
Safety and Hazards
According to the safety data sheet, if inhaled, the victim should be moved into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately . Following skin contact, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water . In case of eye contact, rinse with pure water for at least 15 minutes . If ingested, rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person .
Properties
IUPAC Name |
5-fluoro-1-benzothiophene-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5FOS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNZOCQQFVGXLLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C=C(S2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5FOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50677761 | |
Record name | 5-Fluoro-1-benzothiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50677761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
698367-29-2 | |
Record name | 5-Fluoro-1-benzothiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50677761 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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